Cas no 21129-06-6 (1,1-Propanediol,2-phenyl-, 1,1-diacetate)

• Product Name: 1,1-Propanediol,2-phenyl-, 1,1-diacetate
• CAS No: 21129-06-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 260749
• PubChem ID: 239459
• Update Time: 2025-04-19

1,1-Propanediol,2-phenyl-, 1,1-diacetate Chemical and Physical Properties

Names and Identifiers

• 1,1-Propanediol,2-phenyl-, 1,1-diacetate
• (1-acetyloxy-2-phenyl-propyl) acetate
• 2-Phenyl-1.1-diacetoxy-propan
• 2-phenylpropane-1,1-diyl diacetate
• NSC-44550
• 2-Phenyl-propane-1,1-diol diacetate
• 21129-06-6
• ZBGDNICKLCRTBW-UHFFFAOYSA-N
• 1-(Acetyloxy)-2-phenylpropyl acetate #
• NSC44550

• Inchi： 1S/C13H16O4/c1-9(12-7-5-4-6-8-12)13(16-10(2)14)17-11(3)15/h4-9,13H,1-3H3
• InChI Key： ZBGDNICKLCRTBW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(C)C1C=CC=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.5

Experimental Properties

• Density: 1.109
• Boiling Point: 314.9°Cat760mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.498
• PSA: 52.6
• LogP: 2.24240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters